Cas no 59875-81-9 (Acetonitrile, [[2-[(2,5-dioxo-1-pyrrolidinyl)oxy]-2-oxoethyl]thio]-)

• Product Name: Acetonitrile, [[2-[(2,5-dioxo-1-pyrrolidinyl)oxy]-2-oxoethyl]thio]-
• CAS No: 59875-81-9
• MF: C₈H₈N₂O₄S
• MW: 228.225120544434
• CID: 336989
• PubChem ID: 71442649
• Update Time: 2025-04-19

Acetonitrile, [[2-[(2,5-dioxo-1-pyrrolidinyl)oxy]-2-oxoethyl]thio]- Chemical and Physical Properties

Names and Identifiers

• Acetonitrile, [[2-[(2,5-dioxo-1-pyrrolidinyl)oxy]-2-oxoethyl]thio]-
• (2,5-dioxopyrrolidin-1-yl) 2-(cyanomethylsulfanyl)acetate
• DTXSID40851513
• 2,5-Dioxopyrrolidin-1-yl 2-((cyanomethyl)thio)acetate
• 59875-81-9
• ({2-[(2,5-Dioxopyrrolidin-1-yl)oxy]-2-oxoethyl}sulfanyl)acetonitrile

• Inchi： 1S/C8H8N2O4S/c9-3-4-15-5-8(13)14-10-6(11)1-2-7(10)12/h1-2,4-5H2
• InChI Key： VUWOFWNJJJTIMF-UHFFFAOYSA-N
• SMILES： S(CC#N)CC(=O)ON1C(CCC1=O)=O

Computed Properties

• Exact Mass: 228.02054
• Monoisotopic Mass: 228.02047791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 113Ų

Experimental Properties

• PSA: 87.47